Arylomycin B6

• Molecular Formula: C44H63N7O13
• Molecular Weight: 898.0 g/mol
• InChI: InChI=1S/C44H63N7O13/c1-25(2)15-13-11-9-7-8-10-12-14-16-36(54)49(5)34(24-52)42(59)46-26(3)40(57)45-23-37(55)50(6)38-29-17-18-35(53)30(22-29)31-19-28(21-33(39(31)56)51(63)64)20-32(44(61)62)48-41(58)27(4)47-43(38)60/h17-19,21-22,25-27,32,34,38,52-53,56H,7-16,20,23-24H2,1-6H3,(H,45,57)(H,46,59)(H,47,60)(H,48,58)(H,61,62)/t26-,27+,32?,34-,38?/m1/s1
• InChIKey: HMWQGUWTRNATQF-CIPORLFTSA-N

Arylomycin B6: Signal Peptidase I Inhibitor Overview

Arylomycin B6 (CAS 459844-29-2) is a naturally occurring, yellow-colored lipohexapeptide antibiotic belonging to the B-series of the arylomycin family, initially isolated from Streptomyces sp. Tü 6075 [1]. It is structurally distinguished from its A-series analogs by nitration of its tyrosine residue , and it exerts its antibacterial effect by inhibiting bacterial type I signal peptidase (SPase I), an essential enzyme with no clinically deployed inhibitors [2].

Target engagement Bacterial type I signal peptidase inhibition research

Scaffold identity B-series nitro-modified lipohexapeptide antibiotic probe

Screening context Gram-positive antibacterial screening and SPase target studies Spectrum depends on target SPase sequence context

• [1] Schimana J, Gebhardt K, Höltzel A, et al. Arylomycins A and B, New Biaryl-bridged Lipopeptide Antibiotics Produced by Streptomyces sp. Tü 6075 I. Taxonomy, Fermentation, Isolation and Biological Activities. J Antibiot (Tokyo). 2002;55(6):565-570. View Source
• [2] Wikipedia. Arylomycin. 2018. View Source

Arylomycin B6 Irreplaceability Factors

Generic substitution within the arylomycin class is invalid due to key structural and functional divergences. The presence or absence of specific modifications, such as the nitro group on the macrocycle (characteristic of B-series like Arylomycin B6) versus glycosylation (C-series), directly impacts physiochemical properties and, critically, the spectrum of antibacterial activity [1]. Furthermore, the inherent resistance of many pathogenic strains, including S. aureus, is mediated by specific mutations in the target SPase, such as a proline residue at position 29, which impedes inhibitor binding [2]. This natural resistance masks the true broad-spectrum potential of the scaffold and necessitates careful analog selection, as the activity of different arylomycins is highly dependent on the specific SPase sequence of the target bacterium [3].

A-series analogs

A-series arylomycins lack the B-series nitro modification; their antibacterial spectrum profile may differ, particularly against Streptococcus agalactiae, where A-series compounds show no reported activity.

C-series analogs

C-series glycosylation diverges structurally and functionally from B-series nitration; physiochemical properties and spectrum context may not transfer between series.

Target sequence variation

SPase Pro29 in S. aureus confers natural resistance to arylomycins; susceptibility is highly dependent on target sequence context and may not be assumed across bacterial strains.

• [1] Liu J, Luo C, Smith PA, et al. Synthesis and characterization of the arylomycin lipoglycopeptide antibiotics and the crystallographic analysis of their complex with signal peptidase. J Am Chem Soc. 2011;133(44):17869-17877. View Source
• [2] Smith PA, Romesberg FE. Broad-spectrum antibiotic activity of the arylomycin natural products is masked by natural target mutations. Chem Biol. 2010;17(11):1223-1231. View Source
• [3] Wikipedia. Arylomycin. 2018. View Source

Arylomycin B6 Antibacterial Activity Comparison

Anti-Streptococcus agalactiae Spectrum Expansion

The synthesis of the B-series analog arylomycin B-C16, a close structural relative of Arylomycin B6, revealed a specific and significant expansion of antibacterial spectrum. Unlike its A-series counterparts (e.g., arylomycin A2), arylomycin B-C16 gained activity against the clinically important pathogen Streptococcus agalactiae (Group B Streptococcus), while maintaining similar activity against other bacteria [1]. This demonstrates that the B-series scaffold, characterized by nitration, can confer a distinct and advantageous spectrum of activity.

S. agalactiae Spectrum

Head-to-head

B-series gains activity against S. agalactiae not observed in A-series compounds

Supports B-series spectrum differentiation context

MIC panel context; Gram-positive panel comparison

Evidence Dimension	Antibacterial Spectrum (Qualitative)
Target Compound Data	Active against Streptococcus agalactiae
Comparator Or Baseline	Arylomycin A2 and related A-series compounds
Quantified Difference	Unique activity against S. agalactiae not observed in A-series
Conditions	MIC assays against a panel of Gram-positive bacteria

Why This Matters

This spectrum expansion is a critical differentiator for researchers specifically targeting Streptococcus agalactiae infections or seeking a broader anti-streptococcal profile, making B-series compounds like B6 essential for certain applications where A-series analogs would be ineffective.

• [1] Roberts TC, Smith PA, Cirz RT, Romesberg FE. Synthesis and biological characterization of arylomycin B antibiotics. J Nat Prod. 2011;74(5):956-961. View Source

Sub-MIC Biofilm Inhibition

A key differentiating feature of the arylomycin class, including Arylomycin B6, is its potent antivirulence activity at concentrations far below the MIC. In studies with the B-series analog arylomycin B-C16, sub-MIC levels were shown to potently inhibit biofilm formation, a major virulence factor, in S. epidermidis [1]. This effect is a direct consequence of SPase inhibition, which disrupts the proper localization of proteins required for biofilm development.

Sub-MIC Biofilm Effect

Class-level

Biofilm formation inhibited at sub-MIC concentrations in S. epidermidis

Supports antivirulence screening context

S. epidermidis biofilm assay; class-level inference

Evidence Dimension	Biofilm formation
Target Compound Data	Significant reduction in biofilm formation at sub-MIC levels (exact quantification not provided for B6 specifically, but class-level effect established)
Comparator Or Baseline	Untreated controls / Other classes of antibiotics
Quantified Difference	Inhibition of biofilm formation observed at concentrations that do not affect planktonic growth.
Conditions	In vitro S. epidermidis biofilm assay

Why This Matters

This antivirulence property offers a unique research application: studying the modulation of pathogenesis without direct bacterial killing, which is a valuable tool for investigating resistance development and host-pathogen interactions.

• [1] Craney A, Romesberg FE. Inhibition of Protein Secretion in Escherichia coli and Sub-MIC Effects of Arylomycin Antibiotics. Antimicrob Agents Chemother. 2019;63(2):e01218-18. View Source

Proline Gatekeeper and SPase Resistance

The antibacterial activity of Arylomycin B6 and its analogs is directly and predictably affected by the presence of a specific proline residue in the target SPase enzyme. Studies have demonstrated that a proline at position 29 (Pro29) in S. aureus SPase confers natural resistance to arylomycins [1]. In contrast, a serine at this position (Ser29), as found in susceptible strains like S. epidermidis, allows for potent inhibition. This knowledge is essential for predicting the activity of Arylomycin B6 against different bacterial isolates.

SPase Resistance Gate

Class-level

SPase Pro29 confers resistance; Ser29 allows potent inhibition

Supports target-sequence-dependent screening

Genetic analysis and susceptibility testing context

Evidence Dimension	Bacterial susceptibility
Target Compound Data	High activity against strains with SPase Ser29 (e.g., S. epidermidis)
Comparator Or Baseline	Strains with SPase Pro29 (e.g., wild-type S. aureus, E. coli)
Quantified Difference	Shift from sensitive to resistant phenotype based on a single amino acid substitution.
Conditions	In vitro susceptibility testing and genetic analysis

Why This Matters

This explicit resistance determinant allows researchers to rationalize spectrum limitations and select appropriate model organisms. It defines Arylomycin B6 as a highly specific tool for studying SPase biology in susceptible backgrounds, rather than a broad-spectrum agent for all bacteria.

• [1] Smith PA, Romesberg FE. Broad-spectrum antibiotic activity of the arylomycin natural products is masked by natural target mutations. Chem Biol. 2010;17(11):1223-1231. View Source

Arylomycin B6 Best Research Applications

Anti-S. agalactiae Activity Research

For research programs targeting Streptococcus agalactiae (Group B Streptococcus), Arylomycin B6 or its close analog B-C16 is a more relevant tool compound than A-series arylomycins. The B-series scaffold provides a unique activity profile that includes this important pathogen, which is not addressed by other natural product analogs [1]. Procurement for this specific purpose is scientifically justified.

SPase Biology and Resistance Mechanisms

Arylomycin B6 is an excellent chemical probe for dissecting the function of type I signal peptidase in susceptible strains like S. epidermidis. The well-characterized resistance mechanism, governed by a single proline residue (Pro29) in SPase [1], provides a clear genetic framework for studying target-based resistance evolution and for validating the on-target activity of novel inhibitors.

Antivirulence and Biofilm Suppression

Procurement of Arylomycin B6 is highly relevant for studies focused on antivirulence strategies, particularly the inhibition of biofilm formation. As demonstrated with its analog, B-series arylomycins can effectively suppress biofilm development at sub-MIC concentrations [1], offering a powerful tool to study the secretion-dependent mechanisms of biofilm formation in Gram-positive bacteria.

Application

Selection Property

Validation Focus

S. agalactiae screening studies

B-series spectrum profile review

S. agalactiae MIC endpoint verification

SPase I target engagement research

SPase sequence context review

Pro29/Ser29 susceptibility verification

Biofilm antivirulence research

Sub-MIC antivirulence context

Biofilm formation endpoint review

• [1] Roberts TC, Smith PA, Cirz RT, Romesberg FE. Synthesis and biological characterization of arylomycin B antibiotics. J Nat Prod. 2011;74(5):956-961. View Source
• [2] Craney A, Romesberg FE. Inhibition of Protein Secretion in Escherichia coli and Sub-MIC Effects of Arylomycin Antibiotics. Antimicrob Agents Chemother. 2019;63(2):e01218-18. View Source